2-Methyl-3-buten-2-ol 2-Methyl-3-buten-2-ol Isoprenyl alcohol, also known as CH2=chc(CH3)2oh or methylbutenol, belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). Isoprenyl alcohol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, isoprenyl alcohol is primarily located in the cytoplasm. Isoprenyl alcohol can be biosynthesized from 3-methylbut-1-ene. Isoprenyl alcohol is an earthy, herbal, and oily tasting compound that can be found in blackcurrant, citrus, and fruits. This makes isoprenyl alcohol a potential biomarker for the consumption of these food products.
Methyl butenol is a colorless liquid. (USCG, 1999)
3-hydroxy-3-methylbut-1-ene is a tertiary alcohol that is 3-methylbut-1-ene carrying a hydroxy substituent at position 3. It has a role as a fragrance, a pheromone, a plant metabolite and an animal metabolite. It is a tertiary alcohol and an olefinic compound. It derives from a hydride of a 3-methylbut-1-ene.
Brand Name: Vulcanchem
CAS No.: 115-18-4
VCID: VC0093329
InChI: InChI=1S/C5H10O/c1-4-5(2,3)6/h4,6H,1H2,2-3H3
SMILES: CC(C)(C=C)O
Molecular Formula: C5H10O
Molecular Weight: 86.13 g/mol

2-Methyl-3-buten-2-ol

CAS No.: 115-18-4

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VCID: VC0093329

Molecular Formula: C5H10O

Molecular Weight: 86.13 g/mol

2-Methyl-3-buten-2-ol - 115-18-4

CAS No. 115-18-4
Product Name 2-Methyl-3-buten-2-ol
Molecular Formula C5H10O
Molecular Weight 86.13 g/mol
IUPAC Name 2-methylbut-3-en-2-ol
Standard InChI InChI=1S/C5H10O/c1-4-5(2,3)6/h4,6H,1H2,2-3H3
Standard InChIKey HNVRRHSXBLFLIG-UHFFFAOYSA-N
SMILES CC(C)(C=C)O
Canonical SMILES CC(C)(C=C)O
Boiling Point 208.4 to 210.2 °F at 760 mm Hg (USCG, 1999)
97.0 °C
97 °C
Density 0.824 (USCG, 1999)
0.8 g/cm³
Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.06
Flash Point 56 °F (USCG, 1999)
10 °C c.c.
Melting Point -28.0 °C
-28 °C
-28°C
Physical Description Methyl butenol is a colorless liquid. (USCG, 1999)
Liquid
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Description Isoprenyl alcohol, also known as CH2=chc(CH3)2oh or methylbutenol, belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). Isoprenyl alcohol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, isoprenyl alcohol is primarily located in the cytoplasm. Isoprenyl alcohol can be biosynthesized from 3-methylbut-1-ene. Isoprenyl alcohol is an earthy, herbal, and oily tasting compound that can be found in blackcurrant, citrus, and fruits. This makes isoprenyl alcohol a potential biomarker for the consumption of these food products.
Methyl butenol is a colorless liquid. (USCG, 1999)
3-hydroxy-3-methylbut-1-ene is a tertiary alcohol that is 3-methylbut-1-ene carrying a hydroxy substituent at position 3. It has a role as a fragrance, a pheromone, a plant metabolite and an animal metabolite. It is a tertiary alcohol and an olefinic compound. It derives from a hydride of a 3-methylbut-1-ene.
Solubility 11.61 M
1000 mg/mL
Solubility in water, g/100ml at 20 °C: 19 (good)
Synonyms 2-methyl-3-buten-2-ol
3-hydroxy-3-methylbutene
3-hydroxy-3-methylbutene, aluminum salt
3-hydroxy-3-methylbutene, geranium (4+) salt
3-hydroxy-3-methylbutene, niobium (5+) salt
3-hydroxy-3-methylbutene, tantalum salt
3-hydroxy-3-methylbutene, titanium salt
dimethylvinylcarbinol
Vapor Density Relative vapor density (air = 1): 3.0
Vapor Pressure Vapor pressure, kPa at 25 °C: 3.13
PubChem Compound 8257
Last Modified Nov 11 2021
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